2-Methylpyrimidine-4-carbaldehyde
Overview
Description
2-Methylpyrimidine-4-carbaldehyde, also known as 2-Methyl-4-pyrimidinecarbaldehyde, is a chemical compound with the molecular formula C6H6N2O . It has an average mass of 122.125 Da and a monoisotopic mass of 122.048012 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of 6 carbon atoms, 6 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom . The exact mass is 122.048012 .Physical And Chemical Properties Analysis
This compound has a density of 1.2±0.1 g/cm3 . It has a boiling point of 213.7±13.0 °C at 760 mmHg . The exact mass is 122.048012 and the molecular formula is C6H6N2O .Scientific Research Applications
Inhibitors of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2)
A series of compounds, including 4-aminopyrimidine-5-carbaldehyde oxime derivatives, were found to have potent VEGFR-2 inhibitory activity. This is significant for therapeutic applications in cancer treatment where VEGFR-2 plays a crucial role (Huang et al., 2011).
Asymmetric Autocatalysis
2-Methylpyrimidine-4-carbaldehyde plays a role in asymmetric autocatalysis, where a small enantiomeric excess can be dramatically amplified, demonstrating its potential in chiral synthesis and pharmaceutical applications (Shibata et al., 1997).
Synthesis of Heterocyclic Compounds
This compound is involved in the synthesis of various heterocyclic compounds, which have applications in pharmaceuticals, agrochemicals, and dyes (Jalilzadeh & Pesyan, 2011).
Inhibitors of Epidermal Growth Factor Receptor (EGFR) and ErbB-2
Novel series of 4-amino-6-arylaminopyrimidine-5-carbaldehyde oximes were discovered as dual inhibitors of EGFR and ErbB-2 tyrosine kinases, relevant for cancer therapy (Xu et al., 2008).
Synthesis of Fluorescent Molecules
The compound has been used in the synthesis of fluorescent molecules, applicable in materials science and sensor technology (Achelle & Guen, 2013).
Antimicrobial and Antioxidant Activities
Derivatives synthesized from this compound have shown significant antimicrobial and antioxidant activities, indicating their potential in developing new pharmaceuticals (Suresh et al., 2010).
Quantitative Structure–Activity Relationship (QSAR) Studies
The compound is used in QSAR studies to design more potent VEGFR-2 inhibitors, aiding in the development of targeted cancer therapies (Nekoei et al., 2015).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that pyrimidine derivatives, which include 2-methylpyrimidine-4-carbaldehyde, are components of many biologically active compounds and play a significant role in the development of new drugs .
Mode of Action
O-aminopyrimidine aldehydes, a group to which this compound belongs, are known to be used in the synthesis of fused pyrimidines . These fused pyrimidines have a wide range of biological activities .
Biochemical Pathways
It is known that o-aminopyrimidine aldehydes and ketones, including this compound, are used as precursors in the synthesis of various fused pyrimidines . These fused pyrimidines are components of many biologically active compounds .
Pharmacokinetics
The compound’s predicted log kow (octanol-water partition coefficient) is 020 , suggesting it may have good bioavailability due to its potential to cross biological membranes.
Result of Action
It is known that compounds with the pyrimidine fragment, such as this compound, have a wide spectrum of biological activity .
Action Environment
It is known that the compound’s boiling point is 21970°C , suggesting that it may be stable under a wide range of temperatures.
properties
IUPAC Name |
2-methylpyrimidine-4-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O/c1-5-7-3-2-6(4-9)8-5/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXHGNAADUUXBKK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=N1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70622197 | |
Record name | 2-Methylpyrimidine-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70622197 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1004-17-7 | |
Record name | 2-Methyl-4-pyrimidinecarboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1004-17-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methylpyrimidine-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70622197 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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